Sculponeatin K
Sculponeatin K
Brand Name:
Vulcanchem
CAS No.:
477529-70-7
VCID:
VC0016027
InChI:
InChI=1S/C20H26O5/c1-10-11-3-4-12-19(7-11,15(10)21)17(22)24-9-20(12)13-5-6-18(2)8-23-16(25-13)14(18)20/h11-16,21H,1,3-9H2,2H3/t11-,12-,13+,14-,15-,16-,18+,19+,20-/m1/s1
SMILES:
CC12CCC3C4(C1C(O3)OC2)COC(=O)C56C4CCC(C5)C(=C)C6O
Molecular Formula:
C20H26O5
Molecular Weight:
346.4 g/mol
Sculponeatin K
CAS No.: 477529-70-7
Reference Standards
VCID: VC0016027
Molecular Formula: C20H26O5
Molecular Weight: 346.4 g/mol
| CAS No. | 477529-70-7 |
|---|---|
| Product Name | Sculponeatin K |
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | (1S,1'S,4'R,5S,6S,7'R,8'R,9R,11R)-11-hydroxy-4'-methyl-10-methylidenespiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,9'-6,10-dioxatricyclo[5.2.1.04,8]decane]-2-one |
| Standard InChI | InChI=1S/C20H26O5/c1-10-11-3-4-12-19(7-11,15(10)21)17(22)24-9-20(12)13-5-6-18(2)8-23-16(25-13)14(18)20/h11-16,21H,1,3-9H2,2H3/t11-,12-,13+,14-,15-,16-,18+,19+,20-/m1/s1 |
| Standard InChIKey | ZNIKODHXEGJBEP-JIHJFMGJSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]3[C@@]4([C@@H]1[C@@H](O3)OC2)COC(=O)[C@]56[C@H]4CC[C@H](C5)C(=C)[C@H]6O |
| SMILES | CC12CCC3C4(C1C(O3)OC2)COC(=O)C56C4CCC(C5)C(=C)C6O |
| Canonical SMILES | CC12CCC3C4(C1C(O3)OC2)COC(=O)C56C4CCC(C5)C(=C)C6O |
| Appearance | Cryst. |
| PubChem Compound | 11142533 |
| Last Modified | Nov 11 2021 |
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